Cas no 615534-49-1 (3-Iodo-1-methylpyridin-4(1H)-one)

• Product Name: 3-Iodo-1-methylpyridin-4(1H)-one
• CAS No: 615534-49-1
• MF: C₆H₆INO
• MW: 235.022413730621
• CID: 2835196
• PubChem ID: 20823855
• Update Time: 2025-04-21

3-Iodo-1-methylpyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 615534-49-1
• 3-IODO-1-METHYLPYRIDIN-4(1H)-ONE
• MB19762
• 3-Iodo-1-methylpyridin-4(1H)-one

• Inchi： 1S/C6H6INO/c1-8-3-2-6(9)5(7)4-8/h2-4H,1H3
• InChI Key： RYOJWYSCKXKODI-UHFFFAOYSA-N
• SMILES： IC1C(C=CN(C)C=1)=O

Computed Properties

• Exact Mass: 234.94941Da
• Monoisotopic Mass: 234.94941Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų